Cas no 1314643-82-7 (2-(2-methoxy-5-nitrophenyl)propan-2-amine)

• Product Name: 2-(2-methoxy-5-nitrophenyl)propan-2-amine
• CAS No: 1314643-82-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6285773
• PubChem ID: 129955359
• Update Time: 2025-10-30

2-(2-methoxy-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-nitrophenyl)propan-2-amine
• 1314643-82-7
• EN300-1843821
• DTXSID001223994
• Benzenemethanamine, 2-methoxy-alpha,alpha-dimethyl-5-nitro-

• Inchi： 1S/C10H14N2O3/c1-10(2,11)8-6-7(12(13)14)4-5-9(8)15-3/h4-6H,11H2,1-3H3
• InChI Key： NILANZDNFLCJAK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(2-methoxy-5-nitrophenyl)propan-2-amine

Introduction to 2-(2-Methoxy-5-Nitrophenyl)Propan-2-Amine (CAS No. 1314643-82-7)

2-(2-Methoxy-5-nitrophenyl)propan-2-amine, with the CAS number 1314643-82-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a nitro group and a methoxy substituent on a phenyl ring, along with an amino group attached to a tert-butyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(2-methoxy-5-nitrophenyl)propan-2-amine is C₁₀H₁₄N₂O₃, and its molecular weight is approximately 198.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, methylation, and amine substitution. These synthetic routes are crucial for ensuring the purity and consistency of the final product, which are essential for its use in research and development.

In recent years, 2-(2-methoxy-5-nitrophenyl)propan-2-amine has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2-methoxy-5-nitrophenyl)propan-2-amine has also demonstrated potential as an antioxidant. Oxidative stress is a common factor in many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. Research has indicated that this compound can scavenge free radicals and reduce oxidative damage to cellular components, thereby protecting cells from oxidative stress-induced injury.

In the context of neuropharmacology, 2-(2-methoxy-5-nitrophenyl)propan-2-amine has been investigated for its potential neuroprotective effects. Studies have shown that it can modulate neurotransmitter systems and protect neurons from damage caused by neurotoxic agents. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(2-methoxy-5-nitrophenyl)propan-2-amine have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-methoxy-5-nitrophenyl)propan-2-amine in various therapeutic contexts. These trials are essential for translating the promising preclinical findings into effective treatments for patients. Early results from these trials have been encouraging, with the compound showing significant therapeutic benefits without major adverse effects.

In conclusion, 2-(2-methoxy-5-nitrophenyl)propan-2-amine (CAS No. 1314643-82-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.